1-(5-(2-Hydroxyethyl)-2-methoxyphenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(5-(2-Hydroxyethyl)-2-methoxyphenyl)ethanone” is a type of aromatic ketone . Aromatic ketones are a class of compounds that contain a carbonyl group (C=O) directly attached to an aromatic ring. They are widely used in the synthesis of various organic compounds and have been studied for their potential biological activities .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, similar compounds are often synthesized through various organic reactions, including condensation reactions and Friedel-Crafts acylation .
Molecular Structure Analysis
The molecular structure of a compound determines its physical and chemical properties. For instance, “1-(4-(2-Hydroxyethoxy)phenyl)ethanone”, a similar compound, has a molecular weight of 180.20 g/mol and a molecular formula of C10H12O3 .
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. For instance, “1-(4-(2-Hydroxyethoxy)phenyl)ethanone”, a similar compound, has a molecular weight of 180.20 g/mol, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 3 .
Scientific Research Applications
Biomass Conversion and Sustainable Materials
One significant application of 1-(5-(2-Hydroxyethyl)-2-methoxyphenyl)ethanone, by extension of its derivative compounds, is in the conversion of plant biomass into furan derivatives, which are crucial for developing new generations of polymers, functional materials, and fuels. Furan derivatives, such as 5-Hydroxymethylfurfural (HMF) and its subsequent products, are derived from hexose carbohydrates and lignocellulose, offering a renewable feedstock for the chemical industry potentially replacing non-renewable hydrocarbon sources. The synthesis of HMF from plant feedstocks and its use in producing monomers, polymers, porous carbon materials, engine fuels, and various chemicals highlights the versatility of this compound and its derivatives in contributing to sustainable materials science and the circular economy (Chernyshev, Kravchenko, & Ananikov, 2017).
Hydroxycoumarin Chemistry and Biological Applications
Another area where derivatives similar to this compound are explored is in the chemistry of hydroxycoumarins, specifically 3-hydroxycoumarin. These compounds are critical in pharmaceutical, perfumery, and agrochemical industries due to their physical, chemical, and biological properties. The synthesis methods, reactivity, and various applications of 3-hydroxycoumarin in biology underscore its importance. This compound's versatility in generating heterocyclic compounds and its significant biological properties indicates the broader relevance of such derivatives in fields like genetics, pharmacology, and microbiology (Yoda, 2020).
Advanced Pharmaceutical Intermediates
Derivatives of this compound, such as paeonol (2'-hydroxy-4'-methoxyacetophenone), serve as significant intermediates in pharmaceutical research, demonstrating a wide range of pharmacological activities. The structure modification of paeonol and the exploration of its derivatives have shown promising antibacterial, anti-inflammatory, antipyretic analgesic, antioxidant, and other pharmacological effects. The systematic review of paeonol derivatives and their pharmacological activities illuminates the compound's potential as a versatile pharmaceutical intermediate (Wang, Wu, Chu, Wu, & Sun, 2020).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as aprepitant, are known to interact with substance p/neurokinin 1 (nk1) receptors . These receptors play a crucial role in the transmission of pain signals in the brain, and their antagonism can lead to the prevention of nausea and vomiting .
Mode of Action
Aprepitant, a substance with a similar structure, acts as a selective high-affinity antagonist of human substance p/neurokinin 1 (nk1) receptors . This means it binds to these receptors and blocks their activation, thereby inhibiting the associated physiological responses .
Biochemical Pathways
It’s worth noting that benzofuran compounds, which share a similar structure, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with multiple biochemical pathways.
Result of Action
Based on the biological activities of similar compounds, it can be inferred that the compound may have potential therapeutic effects, such as anti-tumor and anti-viral activities .
Properties
IUPAC Name |
1-[5-(2-hydroxyethyl)-2-methoxyphenyl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-8(13)10-7-9(5-6-12)3-4-11(10)14-2/h3-4,7,12H,5-6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMUXAPWBDFLFGF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)CCO)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70627440 |
Source
|
Record name | 1-[5-(2-Hydroxyethyl)-2-methoxyphenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70627440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
181115-16-2 |
Source
|
Record name | 1-[5-(2-Hydroxyethyl)-2-methoxyphenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70627440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.